![molecular formula C12H23NO2 B1262910 3,3,6,6,8a-Pentamethyltetrahydro-1,8-dioxa-4a-azanaphthalene](/img/structure/B1262910.png)
3,3,6,6,8a-Pentamethyltetrahydro-1,8-dioxa-4a-azanaphthalene
Overview
Description
3,3,6,6,8a-pentamethyltetrahydro-1,8-dioxa-4a-azanaphthalene is an oxazinooxazine.
Scientific Research Applications
Synthetic Applications
The synthesis of derivatives of azanaphthalenes, including 3,3,6,6,8a-Pentamethyltetrahydro-1,8-dioxa-4a-azanaphthalene, has been explored for various applications. Biffin, Brown, and Sugimoto (1970) developed synthetic routes for mono-, di-, and tri-methyl derivatives of 1,2-dihydro-1,2,4,6,8-penta-azanaphthalene. They utilized oxidation methods to produce fully aromatic penta-azanaphthalenes, which are structurally related to this compound (Biffin, Brown, & Sugimoto, 1970).
Petrochemical Analysis
In petrochemical research, derivatives of azanaphthalene have been identified in various petroleum samples, highlighting their role in understanding the composition of crude oils. Schmitter, Ignatiadis, and Arpino (1983) found azanaphthalene derivatives in crude oils, indicating the potential use of similar compounds in petrochemical analysis (Schmitter, Ignatiadis, & Arpino, 1983).
Photochemical Reactions
Hata, Ono, and Kawasaki (1975) studied the photochemical reactions of azanaphthalene N-oxides, leading to the formation of parent amines. This research contributes to understanding the photoinduced reactions of compounds similar to this compound (Hata, Ono, & Kawasaki, 1975).
Organic Synthesis
The role of azanaphthalenes in organic synthesis has been demonstrated through various research studies. For instance, Solomon and Lee (2011) explored quinoline (1-azanaphthalene) compounds for their medical benefits, indicating the potential application of related compounds in drug development (Solomon & Lee, 2011).
Electronic Structural Studies
Research on the electronic transitions and orbital interactions of azanaphthalenes, as conducted by Jordan et al. (1971), provides insights into the electronic properties of similar compounds, which could have implications in material science and electronics (Jordan et al., 1971).
properties
Molecular Formula |
C12H23NO2 |
---|---|
Molecular Weight |
213.32 g/mol |
IUPAC Name |
3,3,7,7,9a-pentamethyl-2,4,6,8-tetrahydro-[1,3]oxazino[2,3-b][1,3]oxazine |
InChI |
InChI=1S/C12H23NO2/c1-10(2)6-13-7-11(3,4)9-15-12(13,5)14-8-10/h6-9H2,1-5H3 |
InChI Key |
HXCGBGUJRISVDD-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CN2CC(COC2(OC1)C)(C)C)C |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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